Cas no 111034-55-0 (trans-3'-Hydroxy Cotinine Acetate)

• Product Name: trans-3'-Hydroxy Cotinine Acetate
• CAS No: 111034-55-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 129065
• PubChem ID: 29981280
• Update Time: 2025-05-28

trans-3'-Hydroxy Cotinine Acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-(acetyloxy)-1-methyl-5-(3-pyridinyl)-, (3R-trans)- (9CI)
• trans-3´-Hydroxy Cotinine Acetate
• (3'R,5'S)-3'-Hydroxycotinine Acetate
• trans-3?-Hydroxy Cotinine Acetate
• TRANS-3'-HYDROXY COTININE ACETATE
• 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridin-3-yl acetate
• 3-acetoxy-1-methyl-4-phenyl-1,2,3,6-tetrahydro-pyridine
• 3-acetoxy-1-methyl-5-pyridin-3-yl-pyrrolidin-2-one
• Hydroxycotinine Acetate
• (3R-trans)-3-(acetyloxy)-1-methyl-5-(3-pyridinyl)-2-pyrrolidinone
• 111034-55-0
• [(3R,5S)-1-Methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl] acetate
• (3'R,5'S)-3'-Hydroxy Cotinine Acetate
• (3R,5S)-1-METHYL-2-OXO-5-(PYRIDIN-3-YL)PYRROLIDIN-3-YL ACETATE
• trans-3'-Hydroxycotinine Acetate
• trans-3'-Hydroxy Cotinine Acetate

• Inchi： 1S/C12H14N2O3/c1-8(15)17-11-6-10(14(2)12(11)16)9-4-3-5-13-7-9/h3-5,7,10-11H,6H2,1-2H3/t10-,11+/m0/s1
• InChI Key： ZCLBVMFGRVMSHK-WDEREUQCSA-N
• SMILES： O(C(C)=O)[C@H]1C(N(C)[C@H](C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 403.9±45.0 °C at 760 mmHg
• Flash Point: 198.1±28.7 °C
• Refractive Index: 1.562
• Solubility: Chloroform (Sparingly, Sonicated), Ethyl Acetate (Slightly), Methanol (Slightly)
• PSA: 59.50000
• LogP: 0.85440
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

trans-3'-Hydroxy Cotinine Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere